Cas no 2211934-51-7 ((2-(Phenoxycarbonyl)phenyl)boronic acid)

• Product Name: (2-(Phenoxycarbonyl)phenyl)boronic acid
• CAS No: 2211934-51-7
• MF: C₁₃H₁₁BO₄
• MW: 242.035043954849
• CID: 4786749
• PubChem ID: 154725095
• Update Time: 2025-05-20

(2-(Phenoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Phenoxycarbonyl)phenyl)boronic acid
• HS-5921
• [2-(phenoxycarbonyl)phenyl]boronic acid
• 2211934-51-7

• Inchi： 1S/C13H11BO4/c15-13(18-10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9,16-17H
• InChI Key： AUGBWBXAUSLNIT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC=CC=1B(O)O)=O

Computed Properties

• Exact Mass: 242.0750390g/mol
• Monoisotopic Mass: 242.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Melting Point: 150-152 °C

(2-(Phenoxycarbonyl)phenyl)boronic acid Security Information

• Storage Condition：2-8°C

Additional information on (2-(Phenoxycarbonyl)phenyl)boronic acid

Introduction to (2-(Phenoxycarbonyl)phenyl)boronic Acid

(2-(Phenoxycarbonyl)phenyl)boronic acid, also known by its CAS number 2211934-51-7, is a versatile organic compound with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a phenoxycarbonyl group with a boronic acid moiety. The phenoxycarbonyl group, derived from phenol and carbon monoxide, imparts aromatic stability and reactivity, while the boronic acid group provides a platform for various chemical transformations.

The synthesis of (2-(Phenoxycarbonyl)phenyl)boronic acid typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent boronate esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. These improvements are particularly relevant in the context of large-scale production for pharmaceutical applications.

In terms of applications, (2-(Phenoxycarbonyl)phenyl)boronic acid has gained prominence in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction facilitates the formation of carbon-carbon bonds between boronic acids and aryl halides, making it invaluable in the construction of complex aromatic systems. Recent studies have demonstrated its utility in synthesizing biologically active molecules, including potential drug candidates for cancer therapy.

The compound's ability to act as a building block in organic synthesis has been further enhanced by its compatibility with various functional groups. Researchers have explored its use in the synthesis of heterocyclic compounds, which are critical components of many bioactive agents. For instance, a 2023 study published in Nature Chemistry highlighted its role in constructing quinoline derivatives with potent anti-inflammatory properties.

Beyond traditional organic synthesis, (2-(Phenoxycarbonyl)phenyl)boronic acid has found applications in materials science. Its incorporation into polymer systems has led to the development of advanced materials with tailored electronic properties. A notable example is its use in creating conjugated polymers for organic electronics, as reported in a 2023 issue of Advanced Materials.

The versatility of this compound is further underscored by its role in medicinal chemistry. It serves as a key intermediate in the synthesis of numerous bioactive molecules, including kinase inhibitors and receptor agonists. A recent study published in Journal of Medicinal Chemistry demonstrated its utility in developing a novel class of serotonin receptor modulators with potential therapeutic applications.

In conclusion, (2-(Phenoxycarbonyl)phenyl)boronic acid, CAS No. 2211934-51-7, stands as a pivotal compound in modern organic chemistry. Its unique structure and reactivity make it indispensable across diverse scientific disciplines. As research continues to uncover new applications and optimize synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.